Cas no 53091-83-1 (3H-Pyrazol-3-one, 1-ethyl-1,2-dihydro-2,4,5-trimethyl-)

• Product Name: 3H-Pyrazol-3-one, 1-ethyl-1,2-dihydro-2,4,5-trimethyl-
• CAS No: 53091-83-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 937928
• PubChem ID: 6424285
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 1-ethyl-1,2-dihydro-2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1-ethyl-1,2-dihydro-2,4,5-trimethyl-
• 1-Ethyl-2,4,5-trimethyl-1H-pyrazol-3(2H)-one
• 2-Ethyl-1,3,4-trimethyl-3-pyrazolin-5-one
• LEUNCCJCPAXXDO-UHFFFAOYSA-N
• 53091-83-1
• 3H-Pyrazol-3-one, 1-ethyl-1,2-dihydro-2,4,5-trimethyl-
• DB-324562

• Inchi： 1S/C8H14N2O/c1-5-10-7(3)6(2)8(11)9(10)4/h5H2,1-4H3
• InChI Key： LEUNCCJCPAXXDO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N(CC)N1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.6Ų